Cas no 1527491-92-4 (Coenzyme A, S-(hydrogen 2-heptylpropanedioate))

Coenzyme A, S-(hydrogen 2-heptylpropanedioate) structure

1527491-92-4 structure

Product Name:Coenzyme A, S-(hydrogen 2-heptylpropanedioate)

CAS No:1527491-92-4

MF:C₃₁H₅₂N₇O₁₉P₃S

MW:951.766369819641

CID:5598748

Update Time:2023-09-01

Coenzyme A, S-(hydrogen 2-heptylpropanedioate) Chemical and Physical Properties

Names and Identifiers

- Coenzyme A, S-(hydrogen 2-heptylpropanedioate)
- Inchi： 1S/C31H52N7O19P3S/c1-4-5-6-7-8-9-18(29(43)44)30(45)61-13-12-33-20(39)10-11-34-27(42)24(41)31(2,3)15-54-60(51,52)57-59(49,50)53-14-19-23(56-58(46,47)48)22(40)28(55-19)38-17-37-21-25(32)35-16-36-26(21)38/h16-19,22-24,28,40-41H,4-15H2,1-3H3,(H,33,39)(H,34,42)(H,43,44)(H,49,50)(H,51,52)(H2,32,35,36)(H2,46,47,48)/t18?,19-,22-,23-,24+,28-/m1/s1
- InChI Key： YADQJCQLROAVHO-LNSOOWQSSA-N
- SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)C(C(=O)O)CCCCCCC)O[C@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(O)=O

Coenzyme A, S-(hydrogen 2-heptylpropanedioate) Production Method

Production Method 1

598-21-0

85-61-0

1527491-92-4

17331-98-5

Reaction Conditions

1.1R:Et3N, S:CH2Cl2, 0°C; 0.5 h, rt
1.2R:HCl, S:H2O
2.1S:Benzene, rt; 4 h, reflux
2.2R:NaOH, S:H2O
3.1S:PhMe, 48 h, rt
4.1S:H2O, S:THF, overnight, rt, pH 8.5
5.1R:NaHCO3, C:Coenzyme II, reduced, S:H2O, 0.5 h, 30°C, pH 7
5.2R:Cl3CCO2H, S:H2O

Reference

: Multiplexing of Combinatorial Chemistry in Antimycin Biosynthesis: Expansion of Molecular Diversity and Utility

By Yan, Yan et al, Angewandte Chemie, 2013, 52(47), 12308-12312